Cas no 2138425-52-0 (4-Fluoro-2-hydroxybenzene-1-sulfonyl fluoride)

• Product Name: 4-Fluoro-2-hydroxybenzene-1-sulfonyl fluoride
• CAS No: 2138425-52-0
• MF: C₆H₄F₂O₃S
• MW: 194.155967712402
• CID: 6246128
• PubChem ID: 153735719
• Update Time: 2025-06-27

4-Fluoro-2-hydroxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728181
• 4-fluoro-2-hydroxybenzene-1-sulfonyl fluoride
• 2138425-52-0
• 4-Fluoro-2-hydroxybenzene-1-sulfonyl fluoride

• Inchi： 1S/C6H4F2O3S/c7-4-1-2-6(5(9)3-4)12(8,10)11/h1-3,9H
• InChI Key： OOQGBWNBHOEKNS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1O)F)(=O)(=O)F

Computed Properties

• Exact Mass: 193.98492148g/mol
• Monoisotopic Mass: 193.98492148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.8Ų

Additional information on 4-Fluoro-2-hydroxybenzene-1-sulfonyl fluoride

4-Fluoro-2-hydroxybenzene-1-sulfonyl Fluoride (CAS 2138425-52-0): A Versatile Tool in Chemical Biology and Drug Discovery

4-fluoro-2-hydroxybenzene-1-sulfonyl fluoride, a compound identified by the CAS registry number 2138425-52-0, has emerged as a critical reagent in modern chemical biology and medicinal chemistry. This aromatic sulfonamide derivative combines the structural features of a fluorinated phenolic group with a reactive sulfonyl fluoride moiety, positioning it at the intersection of proteomics research, enzyme inhibition studies, and drug lead optimization. Recent advancements in its synthetic methodologies and application-specific modifications have further expanded its utility across multiple research domains.

The molecular architecture of this compound (C₈H₆FO₅S) enables precise interactions with biological systems. The sulfonyl fluoride group acts as a potent electrophilic warhead, selectively targeting nucleophilic residues such as cysteine thiols in proteins. This reactivity has been leveraged in activity-based protein profiling (ABPP), where it serves as a probe for identifying active enzymes in complex biological matrices. A 2023 study published in Nature Chemical Biology demonstrated its use in mapping kinase activity landscapes under pathological conditions, achieving sub-nanomolar selectivity through strategic fluorination patterns.

In drug discovery pipelines, this compound functions as an intermediate for constructing sulfonamide-based covalent inhibitors. Its hydroxyl group provides anchoring points for bioisosteric replacements, enabling researchers to modulate physicochemical properties without compromising reactivity. For instance, conjugation with polyethylene glycol (PEG) moieties has improved its pharmacokinetic profile while maintaining target specificity—a breakthrough highlighted in the Journal of Medicinal Chemistry's 2024 edition.

The fluorine substituent at position 4 introduces unique steric and electronic effects that enhance binding affinity to protein targets. Computational docking studies reveal that this fluorine atom optimally occupies hydrophobic pockets in enzyme active sites, stabilizing inhibitor-protein complexes through C-F...π interactions. Such insights have driven the development of novel selective irreversible inhibitors for serine hydrolases, with lead compounds showing promise in preclinical models of neurodegenerative diseases.

Synthetic chemists have optimized access to this compound via microwave-assisted protocols that reduce reaction times by 60% compared to conventional methods. A recent protocol published in Angewandte Chemie employs palladium-catalyzed cross-coupling strategies to introduce functional groups at the benzene ring positions while maintaining sulfonyl fluoride integrity. These advancements address scalability challenges, making large-scale production feasible for academic and industrial applications.

In structural biology applications, this compound serves as a photoactivatable probe when coupled with azido or alkyne tags. Click chemistry methodologies enable site-specific labeling of proteins under native conditions, preserving cellular architecture during visualization via super-resolution microscopy. A collaborative study between MIT and Stanford demonstrated its utility in mapping receptor tyrosine kinase dimerization events with single-molecule resolution—a capability transformative for understanding signal transduction pathways.

Evolving applications now include its use as a building block for dual-functional molecules. By integrating fluorescent dyes into its scaffold, researchers have created self-reporting inhibitors that simultaneously block target enzymes and emit detectable signals upon binding. Such bifunctional agents are being explored for real-time monitoring of drug action within living cells using flow cytometry and intravital imaging techniques.

The compound's reactivity profile also supports the design of cage-and-release prodrugs. Encapsulation within pH-sensitive polymers allows controlled release of the active sulfonyl fluoride species within acidic tumor microenvironments. Preclinical data from 2023 indicate enhanced tumor penetration and reduced off-target effects compared to conventional prodrug strategies, representing a significant step toward personalized therapeutic approaches.

Ongoing research focuses on computational modeling to predict optimal substitution patterns for specific biological targets. Machine learning algorithms trained on >10,000 sulfonamide analogs have identified novel substitution sites on the benzene ring that maximize enzyme specificity while minimizing off-target interactions—a paradigm shift toward rational inhibitor design published recently in Cell Chemical Biology.

This multifunctional molecule continues to redefine experimental boundaries across chemical biology disciplines. Its unique combination of reactivity tuning capabilities, structural versatility, and compatibility with cutting-edge analytical techniques positions it as an indispensable tool for advancing our understanding of cellular processes and accelerating drug development timelines.